Cas no 1214364-49-4 (2-(4-(Pyridin-4-yl)-3-(trifluoromethyl)phenyl)acetic acid)

• Product Name: 2-(4-(Pyridin-4-yl)-3-(trifluoromethyl)phenyl)acetic acid
• CAS No: 1214364-49-4
• MF: C₁₄H₁₀F₃NO₂
• MW: 281.229914188385
• CID: 4984907
• Update Time: 2025-06-08

2-(4-(Pyridin-4-yl)-3-(trifluoromethyl)phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-(pyridin-4-yl)-3-(trifluoromethyl)phenyl)acetic acid
• 2-(4-(Pyridin-4-yl)-3-(trifluoromethyl)phenyl)acetic acid

• Inchi： 1S/C14H10F3NO2/c15-14(16,17)12-7-9(8-13(19)20)1-2-11(12)10-3-5-18-6-4-10/h1-7H,8H2,(H,19,20)
• InChI Key： MMLBCOIPPQHZQM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CC(=O)O)C=CC=1C1C=CN=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 340
• XLogP3: 2.8
• Topological Polar Surface Area: 50.2

Additional information on 2-(4-(Pyridin-4-yl)-3-(trifluoromethyl)phenyl)acetic acid

Introduction to 2-(4-(Pyridin-4-yl)-3-(trifluoromethyl)phenyl)acetic Acid (CAS No: 1214364-49-4)

2-(4-(Pyridin-4-yl)-3-(trifluoromethyl)phenyl)acetic acid, identified by its CAS number 1214364-49-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules characterized by a pyridine ring and a trifluoromethyl-substituted phenyl group, which are known for their diverse biological activities and potential therapeutic applications.

The structural features of 2-(4-(Pyridin-4-yl)-3-(trifluoromethyl)phenyl)acetic acid make it a promising candidate for further investigation in drug discovery. The presence of both the pyridine and trifluoromethyl groups introduces unique electronic and steric properties, which can influence its interactions with biological targets. These properties are particularly relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in various disease pathways.

In recent years, there has been a growing interest in the development of molecules that incorporate fluorine atoms, such as the trifluoromethyl group in this compound. Fluorinated aromatic compounds are known to exhibit enhanced metabolic stability, improved binding affinity, and increased bioavailability, making them attractive for pharmaceutical applications. The research on 2-(4-(Pyridin-4-yl)-3-(trifluoromethyl)phenyl)acetic acid is part of this broader trend toward fluorinated drug candidates.

One of the key areas of investigation for 2-(4-(Pyridin-4-yl)-3-(trifluoromethyl)phenyl)acetic acid is its potential as an intermediate in the synthesis of more complex pharmacophores. The acetic acid moiety provides a versatile handle for further functionalization, allowing chemists to explore a wide range of derivatives with tailored biological activities. This flexibility is particularly valuable in medicinal chemistry, where the optimization of lead compounds often involves iterative modifications.

Recent studies have highlighted the importance of understanding the electronic effects of substituents like the pyridine ring and the trifluoromethyl group in determining the biological behavior of molecules. The pyridine ring, for instance, can serve as a hydrogen bond acceptor, which is crucial for interactions with biological targets such as proteins and nucleic acids. Meanwhile, the trifluoromethyl group can modulate lipophilicity and metabolic stability, influencing how the compound behaves within a biological system.

The synthesis of 2-(4-(Pyridin-4-yl)-3-(trifluoromethyl)phenyl)acetic acid represents a challenge that requires careful consideration of reaction conditions and synthetic strategies. Advanced techniques in organic synthesis, including cross-coupling reactions and palladium catalysis, have been employed to construct the desired framework efficiently. These methods ensure high yields and purity, which are essential for subsequent biological evaluation.

In terms of biological activity, preliminary studies on 2-(4-(Pyridin-4-yl)-3-(trifluoromethyl)phenyl)acetic acid have suggested potential applications in areas such as anti-inflammatory and anticancer research. The compound's ability to interact with specific enzymes or receptors may make it useful in modulating pathways associated with these diseases. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The role of computational chemistry in studying compounds like 2-(4-(Pyridin-4-yl)-3-(trifluoromethyl)phenyl)acetic acid cannot be overstated. Molecular modeling techniques allow researchers to predict how the compound might interact with biological targets at an atomic level. This information can guide experimental design and help identify promising derivatives more efficiently. The integration of computational methods with experimental approaches represents a powerful strategy for accelerating drug discovery.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of 2-(4-(Pyridin-4-yl)-3-(trifluoromethyl)phenyl)acetic acid exemplifies this collaborative effort, as it requires expertise in organic synthesis, structural biology, and pharmacokinetics. Such multidisciplinary approaches are essential for translating basic research into tangible therapeutic solutions.

Looking ahead, the continued investigation of 2-(4-(Pyridin-4-yl)-3-(trifluoromethyl)phenyl)acetic acid holds promise for uncovering new pharmacological entities with significant therapeutic value. As our understanding of molecular interactions evolves, so too will our ability to design more effective drugs. The insights gained from studying this compound will contribute to the broader effort to develop innovative treatments for various diseases.